Cas no 94729-11-0 ((3aR,4S,4aR,7aR,8R,9aR)-4a,8-dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl 2-methylbutanoate)

• Product Name: (3aR,4S,4aR,7aR,8R,9aR)-4a,8-dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl 2-methylbutanoate
• CAS No: 94729-11-0
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 1987322
• PubChem ID: 185367
• Update Time: 2025-04-21

(3aR,4S,4aR,7aR,8R,9aR)-4a,8-dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• (3aR,4S,4aR,7aR,8R,9aR)-4a,8-dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl 2-methylbutanoate
• 6-O-(2-Methylbutyryl)helenalin
• DTXSID20915344
• NS00093992
• 6-O-(2-Methyl)-butyrylhelenalin
• [(3aR,5R,5aR,8aR,9S,9aR)-5,8a-dimethyl-1-methylidene-2,8-dioxo-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl] 2-methylbutanoate
• 2-Methylbutyrate-helenalin
• 4a,8-Dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl 2-methylbutanoate
• Butanoic acid, 2-methyl-, 2,3,3a,4,4a,5,7a,8,9,9a-decahydro-4a,8-dimethyl-3-methylene-2,5-dioxoazuleno(6,5-b)furan-4-yl ester, (3aR-(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))-
• 94729-11-0
• AKOS040734046

• Inchi： 1S/C20H26O5/c1-6-10(2)18(22)25-17-16-12(4)19(23)24-14(16)9-11(3)13-7-8-15(21)20(13,17)5/h7-8,10-11,13-14,16-17H,4,6,9H2,1-3,5H3/t10?,11-,13+,14-,16-,17+,20+/m1/s1
• InChI Key： IFEHNUQNAATZSJ-GUAFMPNVSA-N
• SMILES： O1C(C(=C)[C@@H]2[C@H]1C[C@@H](C)[C@@H]1C=CC([C@@]1(C)[C@H]2OC(C(C)CC)=O)=O)=O

Computed Properties

• Exact Mass: 346.178
• Monoisotopic Mass: 346.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 492.6°C at 760 mmHg
• Flash Point: 215.4°C
• Refractive Index: 1.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones